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Compound Name: Iscotrizinol

Cat. No.: B143942 Get Quote

For Immediate Release

A comprehensive evaluation of the environmental impact of two common ultraviolet (UV) filters,

Iscotrizinol (Diethylhexyl Butamido Triazone) and Oxybenzone (Benzophenone-3), reveals

significant differences in their ecological risk profiles. This guide synthesizes available

experimental data on the ecotoxicity, persistence, bioaccumulation potential, and endocrine-

disrupting effects of these compounds to inform researchers, scientists, and drug development

professionals. Oxybenzone demonstrates a well-documented history of adverse environmental

effects, including coral bleaching and endocrine disruption. In contrast, while data for

Iscotrizinol is less extensive, existing information suggests a more favorable, though not

entirely benign, environmental profile.

Quantitative Environmental Impact Analysis
The following tables summarize the key quantitative data points for Iscotrizinol and

Oxybenzone, facilitating a direct comparison of their environmental parameters.

Table 1: Comparison of Ecotoxicity, Biodegradability, and Bioaccumulation Potential
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Parameter
Iscotrizinol (Diethylhexyl
Butamido Triazone)

Oxybenzone
(Benzophenone-3)

Acute Ecotoxicity

Fish (96h LC50) > 2.48 mg/L (Danio rerio)[1]
1.99 - 7.5 mg/L (Various

species)

Invertebrates (48h EC50)

No experimental data

available. Classified as "Toxic

to aquatic life with long lasting

effects".[1]

0.5 - 4.8 mg/L (Daphnia

magna)

Algae (72h EC50)
No experimental data

available.

0.5 - 2.6 mg/L (Various

species)

Coral (Planulae LC50)
No experimental data

available.
139 µg/L (24h, light exposure)

Persistence & Biodegradability

OECD 301 (Ready

Biodegradability)

Data is conflicting. Some

sources suggest it is not

readily biodegradable.

Not readily biodegradable.

Environmental Persistence

Classified as having "long

lasting effects" in aquatic

environments.[1]

Persistent in aquatic

environments and not easily

removed by wastewater

treatment.[2]

Bioaccumulation Potential

Log Kow (Octanol-Water

Partition Coeff.)
4.12[1] 3.06 - 3.7

Bioconcentration Factor (BCF)

Bioaccumulation is not

expected based on some

assessments, despite a high

Log Kow.[1]

Low to moderate

bioaccumulation potential

observed in fish and other

marine organisms.

Endocrine Disruption Potential
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Status

No reproductive toxicity

observed in mammalian

studies.[3] Aquatic endocrine

disruption data is lacking.

Confirmed endocrine disruptor

(estrogenic and anti-

androgenic activity).

Key Experimental Protocols
The data presented in this guide are primarily derived from standardized testing methodologies

established by the Organisation for Economic Co-operation and Development (OECD). These

protocols ensure data comparability and reliability across different studies and substances.

OECD 203: Fish, Acute Toxicity Test
This test evaluates the short-term toxicity of a substance to fish.

Test Organism: Typically Zebra fish (Danio rerio) or Rainbow trout (Oncorhynchus mykiss).

Procedure: Fish are exposed to a geometric series of at least five concentrations of the test

substance for a 96-hour period. A control group is maintained in water without the test

substance.

Endpoint: Mortalities are recorded at 24, 48, 72, and 96 hours. The primary endpoint is the

LC50 (Lethal Concentration 50%), which is the statistically estimated concentration of the

substance that is lethal to 50% of the test organisms within the 96-hour exposure period.

Observations of sub-lethal effects (e.g., abnormal behavior) are also recorded.

OECD 202: Daphnia sp. Acute Immobilisation Test
This test assesses acute toxicity to aquatic invertebrates.

Test Organism:Daphnia magna, a small freshwater crustacean.

Procedure: Young daphnids (less than 24 hours old) are exposed to at least five

concentrations of the test substance for 48 hours.

Endpoint: The key endpoint is the EC50 (Effective Concentration 50%), which is the

concentration that causes immobilization in 50% of the daphnids. Immobilization is defined
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as the inability to swim within 15 seconds after gentle agitation of the test vessel.

Observations are made at 24 and 48 hours.

OECD 201: Freshwater Alga and Cyanobacteria, Growth
Inhibition Test
This protocol determines the effects of a substance on the growth of freshwater primary

producers.

Test Organism: A species of green algae, such as Pseudokirchneriella subcapitata.

Procedure: Exponentially growing algal cultures are exposed to a range of concentrations of

the test substance over a 72-hour period under standardized light and temperature

conditions.

Endpoint: The test measures the inhibition of growth in comparison to control cultures. The

primary endpoint is the EC50, calculated based on the reduction in either growth rate

(ErC50) or yield (EyC50), which is the algal biomass at the end of the test.

OECD 301: Ready Biodegradability
This series of tests evaluates the potential for a chemical to be rapidly and completely broken

down by microorganisms.

Inoculum: Microorganisms from sources like activated sludge from a wastewater treatment

plant.

Procedure: The test substance is incubated with the microbial inoculum in a mineral medium

for 28 days. Biodegradation is measured by monitoring parameters such as dissolved

organic carbon (DOC) removal, carbon dioxide (CO2) production, or oxygen consumption.

Endpoint: A substance is considered "readily biodegradable" if it meets specific degradation

thresholds (e.g., >60% of theoretical CO2 production or >70% DOC removal) within a 10-day

window during the 28-day test period.
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Signaling Pathways and Mechanisms of Action
The following diagrams illustrate the known toxicological pathways for Oxybenzone and the

functional mechanism of Iscotrizinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Environmental Risk Assessment:
Iscotrizinol vs. Oxybenzone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143942#evaluating-the-environmental-impact-of-
iscotrizinol-versus-oxybenzone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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